Cas no 1198804-92-0 (4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine)

• Product Name: 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine
• CAS No: 1198804-92-0
• MF: C₁₆H₂₄BNO₅S
• MW: 353.241463661194
• CID: 2114152
• PubChem ID: 74789442
• Update Time: 2025-05-20

4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonyl]Morpholine
• 4-{[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfony l}morpholine
• 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine
• 4-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine
• SCHEMBL15758957
• 1198804-92-0
• F71922
• 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylsulfonyl)morpholine
• 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine
• MFCD19288881
• CS-0453830
• ZEUMGBPVEVHYQF-UHFFFAOYSA-N
• DA-21693
• 3-(Morpholinosulfonyl)phenylboronic acid pinacol ester

• Inchi： 1S/C16H24BNO5S/c1-15(2)16(3,4)23-17(22-15)13-6-5-7-14(12-13)24(19,20)18-8-10-21-11-9-18/h5-7,12H,8-11H2,1-4H3
• InChI Key： ZEUMGBPVEVHYQF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 353.1468242g/mol
• Monoisotopic Mass: 353.1468242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4Ų

Additional information on 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine

4-[3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Sulfonylmorpholine: A Comprehensive Overview

The compound 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine (CAS No. 1198804-92-0) is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a morpholine ring and a boron-containing dioxaborolane moiety. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials development.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in the field of organoboron chemistry. These compounds are known for their stability and reactivity under specific conditions, making them valuable intermediates in the synthesis of complex organic molecules. The sulfonyl group, on the other hand, is widely recognized for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This combination of functional groups in 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine positions it as a promising candidate for diverse applications.

In the context of drug discovery, this compound has been explored as a potential lead molecule in the development of novel therapeutic agents. Its structure allows for easy modification at the boron site, enabling researchers to investigate its activity against various biological targets. For instance, recent research has focused on its potential as an inhibitor of key enzymes involved in metabolic disorders. The morpholine ring is particularly interesting due to its ability to form hydrogen bonds with biological macromolecules, enhancing the molecule's binding affinity.

From a synthetic perspective, the preparation of 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible. Researchers have also explored alternative routes to synthesize this compound using microwave-assisted synthesis and continuous flow reactors.

The application of this compound extends beyond pharmaceuticals into the realm of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, studies have shown that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The dioxaborolane moiety plays a critical role in these applications by facilitating charge transport within the device.

In terms of environmental considerations, researchers have investigated the biodegradation and toxicity profiles of 4-[3-(4,4,5,5-tetramethyl-1